Cas no 1210908-22-7 (Methyl 4-(((2-(trifluoromethyl)pyridin-4-yl)amino)methyl)benzoate)

Methyl 4-(((2-(trifluoromethyl)pyridin-4-yl)amino)methyl)benzoate is a synthetic organic compound featuring a benzoate ester core linked to a 2-(trifluoromethyl)pyridin-4-yl moiety via an aminomethyl bridge. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical research. The ester functionality allows for further derivatization, while the pyridine ring contributes to its potential as a ligand in coordination chemistry. This compound is particularly useful in the development of bioactive molecules due to its balanced electronic and steric properties. Its well-defined structure and synthetic versatility make it suitable for applications in medicinal chemistry and material science.
Methyl 4-(((2-(trifluoromethyl)pyridin-4-yl)amino)methyl)benzoate structure
1210908-22-7 structure
Product Name:Methyl 4-(((2-(trifluoromethyl)pyridin-4-yl)amino)methyl)benzoate
CAS No:1210908-22-7
MF:C15H13F3N2O2
MW:310.271134138107
CID:2854195
PubChem ID:45140216
Update Time:2025-08-05

Methyl 4-(((2-(trifluoromethyl)pyridin-4-yl)amino)methyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-(((2-(trifluoromethyl)pyridin-4-yl)amino)methyl)benzoate
    • 1210908-22-7
    • Methyl4-(((2-(trifluoromethyl)pyridin-4-yl)amino)methyl)benzoate
    • Inchi: 1S/C15H13F3N2O2/c1-22-14(21)11-4-2-10(3-5-11)9-20-12-6-7-19-13(8-12)15(16,17)18/h2-8H,9H2,1H3,(H,19,20)
    • InChI Key: REPXPVFSBCKZMB-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C=CN=1)NCC1C=CC(C(=O)OC)=CC=1)(F)F

Computed Properties

  • Exact Mass: 310.09291215Da
  • Monoisotopic Mass: 310.09291215Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 51.2Ų

Methyl 4-(((2-(trifluoromethyl)pyridin-4-yl)amino)methyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM152669-1g
methyl 4-(((2-(trifluoromethyl)pyridin-4-yl)amino)methyl)benzoate
1210908-22-7 95%
1g
$830 2021-08-05
Alichem
A029192400-1g
Methyl 4-(((2-(trifluoromethyl)pyridin-4-yl)amino)methyl)benzoate
1210908-22-7 95%
1g
$756.84 2023-09-04
Chemenu
CM152669-1g
methyl 4-(((2-(trifluoromethyl)pyridin-4-yl)amino)methyl)benzoate
1210908-22-7 95%
1g
$830 2023-02-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1760575-1g
Methyl 4-(((2-(trifluoromethyl)pyridin-4-yl)amino)methyl)benzoate
1210908-22-7 98%
1g
¥6791.00 2024-08-09

Additional information on Methyl 4-(((2-(trifluoromethyl)pyridin-4-yl)amino)methyl)benzoate

Methyl 4-(((2-(trifluoromethyl)pyridin-4-yl)amino)methyl)benzoate (CAS No. 1210908-22-7): A Comprehensive Overview

Methyl 4-(((2-(trifluoromethyl)pyridin-4-yl)amino)methyl)benzoate, identified by its CAS number 1210908-22-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including an amino group and a trifluoromethyl substituent, makes this compound a versatile scaffold for further chemical modifications and biological evaluations.

The structural composition of Methyl 4-(((2-(trifluoromethyl)pyridin-4-yl)amino)methyl)benzoate encompasses a benzoate core appended with a pyridine moiety. The pyridine ring is further substituted with a trifluoromethyl group at the 2-position, enhancing its electronic properties and influencing its interactions with biological targets. The amino group at the 4-position of the pyridine ring provides a site for further derivatization, enabling the creation of diverse analogs for pharmacological studies.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. The benzoate moiety in Methyl 4-(((2-(trifluoromethyl)pyridin-4-yl)amino)methyl)benzoate contributes to its solubility and bioavailability, making it an attractive candidate for drug-like properties. Additionally, the trifluoromethyl group is known to enhance metabolic stability and binding affinity, which are crucial factors in the design of effective pharmaceuticals.

Current research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. Pyridine derivatives, in particular, have shown promise in targeting a wide range of diseases, including cancer, inflammation, and neurological disorders. The compound Methyl 4-(((2-(trifluoromethyl)pyridin-4-yl)amino)methyl)benzoate exemplifies this trend, as it combines the favorable properties of pyridine and benzoate moieties into a single molecular entity.

One of the most compelling aspects of Methyl 4-(((2-(trifluoromethyl)pyridin-4-yl)amino)methyl)benzoate is its potential as a lead compound for further optimization. By leveraging structure-based drug design principles, researchers can modify specific regions of the molecule to improve its pharmacokinetic profile and target specificity. For instance, computational studies have suggested that subtle changes to the amino group or the trifluoromethyl substituent can significantly alter the compound's binding affinity to biological targets.

The synthesis of Methyl 4-(((2-(trifluoromethyl)pyridin-4-yl)amino)methyl)benzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework. These synthetic strategies not only ensure high yield and purity but also allow for the introduction of various functional groups at strategic positions within the molecule.

Evaluation of Methyl 4-(((2-(trifluoromethyl)pyridin-4-yl)amino)methyl)benzoate in preclinical studies has revealed intriguing biological activities. Initial assays have demonstrated potential inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in various disease pathways. Further studies are ongoing to elucidate the compound's mechanism of action and to identify its most promising therapeutic applications.

The role of computational chemistry in optimizing Methyl 4-(((2-(trifluoromethyl)pyridin-4-yl)amino)methyl)benzoate cannot be overstated. Molecular modeling techniques provide valuable insights into how the compound interacts with biological targets at the atomic level. These insights are crucial for guiding synthetic modifications aimed at improving potency, selectivity, and pharmacokinetic properties. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and bring new therapeutic agents to market more efficiently.

In conclusion, Methyl 4-(((2-(trifluoromethyl)pyridin-4-yl)amino)methyl)benzoate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent